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Compound of Interest

Compound Name: 9-Decen-1-ol

cat. No.: B078377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-Decen-1-ol, a versatile long-
chain unsaturated alcohol. It details its chemical properties, synthesis, analytical methods, and
its role in various scientific and industrial applications, including as a fragrance component and
a pharmaceutical intermediate.

Core Molecular Data

9-Decen-1-ol is an organic compound with a ten-carbon chain, a terminal hydroxyl group, and
a double bond at the C-9 position. Its key molecular identifiers and properties are summarized
below.
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Property Value Citations
Molecular Formula C10H200 [1112]
Molecular Weight 156.27 g/mol [3114]
IUPAC Name dec-9-en-1-ol

CAS Number 13019-22-2 [1]
Appearance Colorless liquid

Density 0.876 g/mL at 25 °C

Boiling Point 234-238 °C

Refractive Index n20/D 1.447

Synthesis Protocols

A primary method for the synthesis of 9-Decen-1-ol is through the partial dehydration of 1,10-

decanediol. This process typically involves heating the diol in the presence of a catalyst.

Experimental Protocol: Synthesis from 1,10-Decanediol

A detailed method for synthesizing 9-decenol involves the following steps:

e Reaction Setup: 1,10-decanediol, a higher fatty acid, and a catalyst are stirred and heated to

340-360 °C to create a mixed matrix.

o Continuous Reaction: Additional 1,10-decanediol is continuously fed into the heated matrix in

a dropwise manner. The product is concurrently discharged through rectification to maintain

a steady state.

 Purification: The collected discharged material undergoes a two-step distillation process for

purification.

o Atmospheric Distillation: The material is first subjected to normal-pressure rectification,

collecting the fraction at 99£0.5 °C.
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o Vacuum Distillation: The remaining material is then distilled under vacuum, and the
fraction at 110+0.5 °C / 30 mm Hg is collected to yield pure 9-Decen-1-ol. This process
can achieve a purity of over 99%. The kettle bottom liquid from the vacuum rectification
can be mixed with fresh 1,10-decanediol for subsequent reactions, allowing for a
continuous and efficient process.
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Synthesis Workflow of 9-Decen-1-ol
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Synthesis and Purification Workflow for 9-Decen-1-ol.
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Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the
analysis of volatile compounds like 9-Decen-1-ol, allowing for both qualitative identification and
guantitative measurement.

General Protocol: GC-MS Analysis

While a specific, detailed protocol for 9-Decen-1-ol is not extensively published, a general
methodology applicable to its analysis is as follows:

o Sample Preparation: The 9-Decen-1-ol sample is diluted in a suitable solvent, such as
ethanol or hexane, to a concentration appropriate for GC-MS analysis.

e GC Separation: The diluted sample is injected into the gas chromatograph. The components
of the sample are separated based on their volatility and interaction with the stationary phase
of the GC column (e.g., a non-polar HP-5 column). The oven temperature is programmed to
ramp up, allowing for the sequential elution of compounds.

o MS Detection and Identification: As compounds elute from the GC column, they enter the
mass spectrometer. The molecules are ionized, and the resulting fragments are detected.
The mass spectrum, a unique fragmentation pattern, is then compared against a spectral
library, such as the National Institute of Standards and Technology (NIST) library, for
identification.

e Quantification: The peak area of the identified 9-Decen-1-ol is proportional to its
concentration in the sample. By running standards of known concentrations, a calibration
curve can be generated to accurately quantify the amount of 9-Decen-1-ol.
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General GC-MS Analysis Workflow
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A generalized workflow for the analysis of 9-Decen-1-ol using GC-MS.

Applications in Research and Industry

9-Decen-1-ol is a valuable molecule with applications spanning several fields:

e Fragrance Industry: It possesses a fresh, dewy, rose-like scent and is widely used in the
formulation of perfumes, especially for soaps and detergents. It is also found naturally in
small amounts in substances like cardamom and cognac.

e Pharmaceutical Synthesis: The presence of both a hydroxyl group and a terminal double
bond makes 9-Decen-1-ol a useful building block in organic synthesis. It serves as a
precursor in the preparation of more complex molecules, including semifluorinated acids
used for creating specialized block copolymers.

e Biochemical Research: It is utilized as a biochemical reagent in life science research.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the public domain regarding the direct
involvement of 9-Decen-1-ol in defined biological signaling pathways. It is generally classified
as a biochemical reagent for research purposes. Its primary industrial applications are in the
fragrance and chemical synthesis sectors. Further research may elucidate specific biological
roles or interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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